Cas no 851805-64-6 (1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

1-(2,3-Dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole is a chemically synthesized compound featuring a dihydroimidazole core functionalized with a 2,3-dimethoxybenzoyl group and a 3-(trifluoromethyl)benzylthio substituent. The presence of electron-donating methoxy groups and the electron-withdrawing trifluoromethyl moiety enhances its potential reactivity and binding affinity in molecular interactions. This structure suggests utility as an intermediate in pharmaceutical or agrochemical research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The compound’s distinct substitution pattern offers selectivity and stability, making it a candidate for further derivatization in medicinal chemistry applications. Its synthesis and characterization would adhere to standard protocols for heterocyclic compounds.
1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole structure
851805-64-6 structure
Product Name:1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
CAS No:851805-64-6
MF:C20H19F3N2O3S
MW:424.436674356461
CID:6447615
Update Time:2025-09-28

1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
    • Methanone, [4,5-dihydro-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](2,3-dimethoxyphenyl)-
    • Inchi: 1S/C20H19F3N2O3S/c1-27-16-8-4-7-15(17(16)28-2)18(26)25-10-9-24-19(25)29-12-13-5-3-6-14(11-13)20(21,22)23/h3-8,11H,9-10,12H2,1-2H3
    • InChI Key: FFXYLHGJVVLKTI-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=CC(C(F)(F)F)=C2)=NCC1)(C1=CC=CC(OC)=C1OC)=O

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 518.3±60.0 °C(Predicted)
  • pka: 1.33±0.60(Predicted)

1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Compound CAS No 851805-64-6: A Comprehensive Overview

The compound with CAS No 851805-64-6, known as 1-(2,3-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and materials science.

Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a benzoyl moiety, a sulfanyl group, and a trifluoromethyl substituent. The imidazole ring serves as the central scaffold, providing stability and versatility for further chemical modifications. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups.

Chemical Properties

This compound exhibits notable chemical stability under standard conditions, making it suitable for various applications. Its solubility properties have been extensively studied, revealing enhanced solubility in polar solvents, which is advantageous for its use in pharmaceutical formulations. The presence of electron-withdrawing groups like the trifluoromethyl substituent contributes to its reactivity and selectivity in chemical reactions.

Applications in Drug Development

Recent research has highlighted the potential of this compound as a lead molecule in drug discovery programs targeting specific therapeutic areas such as oncology and neurodegenerative diseases. Its ability to modulate key cellular pathways has been demonstrated in vitro and in vivo studies, suggesting its role as a potential therapeutic agent.

Materials Science Applications

Beyond pharmacology, this compound has shown promise in materials science due to its unique electronic properties. Studies have explored its use as a building block for advanced materials such as polymers and nanomaterials, leveraging its structural diversity to create novel functional materials with tailored properties.

Latest Research Findings

In recent years, significant progress has been made in understanding the biological activity of this compound. Researchers have reported on its ability to inhibit specific enzymes involved in disease progression, making it a valuable tool for developing targeted therapies. Additionally, ongoing studies are investigating its role in regenerative medicine and tissue engineering.

Conclusion

The compound CAS No 851805-64-6 represents a remarkable example of modern organic chemistry's capabilities to design and synthesize complex molecules with diverse applications. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines, underscoring its importance as a valuable asset in contemporary scientific exploration.

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